Cas no 1804713-53-8 (2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1804713-53-8
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4847979
• Update Time: 2025-06-11

2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H8BrF2NO2/c10-3-7-5(2-8(14)15)1-6(4-13-7)9(11)12/h1,4,9H,2-3H2,(H,14,15)
• InChI Key： HTOYPYSYRQRTOY-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)F)=CN=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid

Professional Introduction to 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic Acid (CAS No. 1804713-53-8)

2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid is a highly versatile and significant compound in the field of pharmaceutical chemistry and drug development. With the CAS number 1804713-53-8, this compound has garnered considerable attention due to its unique structural properties and potential applications in the synthesis of novel bioactive molecules. This introduction delves into the compound's chemical characteristics, synthetic pathways, and its emerging role in contemporary research, particularly in the development of innovative therapeutic agents.

The molecular structure of 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid consists of a pyridine core substituted with a bromomethyl group at the 2-position and a difluoromethyl group at the 5-position, coupled with a carboxylic acid moiety at the 3-position. This specific arrangement imparts unique reactivity and functionalization possibilities, making it a valuable intermediate in organic synthesis. The presence of both electrophilic and nucleophilic sites within the molecule allows for diverse chemical transformations, which are pivotal in constructing complex pharmacophores.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The structural features of 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid align well with these objectives. The bromomethyl group serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are widely employed in medicinal chemistry to introduce aryl or vinyl moieties into biologically active molecules. Additionally, the difluoromethyl group is known to improve metabolic stability and binding affinity, making it a desirable feature in drug design.

The carboxylic acid functionality at the 3-position of the pyridine ring offers another avenue for chemical modification. This group can be readily converted into esters, amides, or other derivatives, expanding its utility in the synthesis of various pharmacological agents. For instance, esterification can enhance solubility and bioavailability, while amide formation can introduce specific interactions with biological targets. These modifications are crucial in fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid as a key intermediate. Transition-metal-catalyzed reactions have become increasingly popular due to their efficiency and selectivity. For example, palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse aryl groups at the bromomethyl position, leading to a plethora of structurally diverse derivatives. These reactions often proceed under mild conditions, minimizing side products and improving overall yields.

The difluoromethyl group's role in enhancing drug properties has been extensively studied. It is well-documented that substituents containing fluorine atoms can significantly influence metabolic pathways and binding interactions at biological targets. Specifically, difluoromethylation has been shown to increase metabolic stability by preventing oxidative degradation and improving binding affinity by modulating hydrophobic interactions. These effects are particularly relevant in the development of small-molecule inhibitors targeting enzymes such as kinases and proteases.

In the realm of drug discovery, 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid has found applications in several therapeutic areas. Its structural framework is amenable to modifications that can yield compounds with potential activity against infectious diseases, cancer, and neurological disorders. For instance, recent studies have explored its utility in designing novel antiviral agents by incorporating it into nucleoside analogs that target viral polymerases. Similarly, its incorporation into kinase inhibitors has shown promise in preclinical trials for oncological applications.

The synthesis of derivatives from 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid often involves multi-step sequences that showcase the compound's versatility. A typical synthetic route might begin with nucleophilic substitution at the bromomethyl group to introduce an aryl or heteroaryl moiety. Subsequent functionalization of the carboxylic acid group can then be performed to achieve desired pharmacological properties. These synthetic strategies highlight the compound's role as a building block in constructing complex drug candidates.

The growing interest in fluorinated compounds underscores their importance in modern drug development. The ability to introduce fluorine atoms at specific positions within a molecule allows for fine-tuning of its biological activity. In particular, fluorinated pyridines have emerged as valuable scaffolds due to their ability to enhance binding affinity and metabolic stability. The unique combination of functional groups present in 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid makes it an attractive starting point for such endeavors.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1804713-53-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural features enable diverse chemical modifications through cross-coupling reactions, esterification, and amide formation, making it a valuable intermediate for synthesizing novel bioactive molecules. The incorporation of fluorinated groups enhances metabolic stability and binding affinity, which are critical factors in optimizing drug candidates for clinical use.

The continued exploration of synthetic methodologies further underscores its importance as a building block in medicinal chemistry. As research progresses, new applications for this compound are likely to emerge, contributing to advancements in therapeutic interventions across various disease areas. The versatility and utility of 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid make it an indispensable tool for chemists and researchers striving to develop innovative treatments for human health challenges.